Cas no 152402-94-3 (Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1))
152402-94-3 structure
Product Name:Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1)
CAS No:152402-94-3
MF:C7H8Cl2N2O2
MW:223.056619644165
CID:99262
PubChem ID:118855648
Update Time:2025-04-18
Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1)
- 4-NITRO 3 -METHYL 2-CHLOROMETHYL PYRIDINE.HCL
- 4-NITRO 3-METHYL 2-HYDROXYMETHYL PYRIDINE.HCL
- 2-(Chloromethyl)-3-methyl-4-nitropyridine;hydrochloride
- 152402-94-3
- 2-(chloromethyl)-3-methyl-4-nitroPyridine hydrochloride
- 4-NITRO 3 -METHYL 2-HYDROXYMETHYL PYRIDINE.HCL
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- Inchi: 1S/C7H7ClN2O2.ClH/c1-5-6(4-8)9-3-2-7(5)10(11)12;/h2-3H,4H2,1H3;1H
- InChI Key: LDTICSDTOIUAHE-UHFFFAOYSA-N
- SMILES: ClCC1C(C)=C(C=CN=1)[N+](=O)[O-].Cl
Computed Properties
- Exact Mass: 221.99600
- Monoisotopic Mass: 221.9962829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.71000
- LogP: 3.36220
Pyridine,2-(chloromethyl)-3-methyl-4-nitro-, hydrochloride (1:1) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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